Trimazosin
Overview
Description
Trimazosin is a sympatholytic alpha-1 blocker . It is a quinazoline derivative which is structurally related to prazosin .
Molecular Structure Analysis
Trimazosin has a molecular formula of C20H29N5O6 . Its average mass is 435.474 Da and its monoisotopic mass is 435.211792 Da .Physical And Chemical Properties Analysis
Trimazosin has a molecular formula of C20H29N5O6 . Its average mass is 435.474 Da and its monoisotopic mass is 435.211792 Da .Relevant Papers
Scientific Research Applications
Cardiovascular Effects : Trimazosin, a quinazoline related to prazosin, was found to lower blood pressure through selective blockade of alpha 1-adrenoceptors, without evidence of ganglion, adrenergic neurons, or beta-adrenoceptor blockade. It also reversed the pressor effect of epinephrine and competitively antagonized norepinephrine-induced contraction of rabbit aorta (Constantine & Hess, 1981).
Antihypertensive Efficacy and Safety : Trimazosin was shown to be effective and safe as an antihypertensive agent. It reduced elevated blood pressure in both supine and standing positions and improved blood lipid profiles. Additionally, its side effect profile was comparable to placebo and significantly better than other antihypertensive drugs (Taylor et al., 1983).
Hemodynamic Effects in Left Ventricular Failure : In patients with left ventricular failure, Trimazosin effectively reduced systemic arterial pressure and improved hemodynamics. This suggests its potential utility in treating congestive heart failure (Franciosa & Cohn, 1978).
Autonomic, Systemic, and Renal Hemodynamic Actions : Trimazosin was found to effectively reduce arterial pressure through a decrease in peripheral vascular resistance. It also increased renal blood flow without significant effects on autonomic function, metabolic function, or renin and aldosterone release (Chrysant, 1983).
Additional Mechanisms Beyond Alpha 1-Adrenoceptor Blockade : Studies have indicated that trimazosin's hypotensive effect is not solely due to alpha 1-adrenoceptor blockade. It may involve other mechanisms, potentially related to the elevation of cyclic GMP levels in vascular smooth muscle (Constantine, Lebel, & Weeks, 1984).
Mechanism of Action
Trimazosin is a sympatholytic alpha blocker . While the specific mechanism of action is not available, it is known that alpha blockers like Trimazosin work by blocking alpha-1 adrenoceptors, resulting in relaxation of smooth muscle in blood vessels and the prostate, lowering blood pressure and improving urinary flow .
properties
IUPAC Name |
(2-hydroxy-2-methylpropyl) 4-(4-amino-6,7,8-trimethoxyquinazolin-2-yl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N5O6/c1-20(2,27)11-31-19(26)25-8-6-24(7-9-25)18-22-14-12(17(21)23-18)10-13(28-3)15(29-4)16(14)30-5/h10,27H,6-9,11H2,1-5H3,(H2,21,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZXWQJZEDLQEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC(=O)N1CCN(CC1)C2=NC3=C(C(=C(C=C3C(=N2)N)OC)OC)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N5O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
35795-17-6 (hydrochloride), 53746-46-6 (hydrochloride monohydrate) |
Source
|
| Record name | Trimazosin [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035795165 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID50189319 |
Source
|
| Record name | Trimazosin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50189319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
435.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trimazosin | |
CAS RN |
35795-16-5 |
Source
|
| Record name | Trimazosin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35795-16-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Trimazosin [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035795165 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Trimazosin | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09206 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Trimazosin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50189319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trimazosin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.924 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIMAZOSIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/31L760807H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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